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Compound of Interest

Compound Name: H-beta-Ala-beta-ala-beta-ala-OH

Cat. No.: B13415821

Get Quote
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Executive Safety & Technical Summary
Compound: H-

-Ala-

-Ala-

-Ala-OH (Tripeptide) Synonyms:

-Alanyl-

-alanyl-

-alanine; 3-(3-(3-aminopropanamido)propanamido)propanoic acid CAS No: Not specifically
listed (Synthetic Peptide); Constituent Monomer CAS: 107-95-9 (
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-Alanine) Physical State: White to off-white lyophilized powder Hazard Classification:Non-
Hazardous / Low Risk (GHS Unclassified)

Operational Context: While this tripeptide exhibits low toxicity, the primary operational risks are

sample degradation (hygroscopicity) and particulate inhalation. As a synthetic peptide, it

represents a significant investment; therefore, the protocols below prioritize maintaining

chemical integrity alongside standard personnel safety.

Risk Assessment & PPE Matrix
Although H-

-Ala-

-Ala-

-Ala-OH is not classified as a dangerous substance, standard laboratory hygiene is non-
negotiable to prevent cross-contamination and sensitization.

Hazard Identification
Hazard Category Risk Level Description

Inhalation Low

Fine lyophilized dust may

irritate the upper respiratory

tract.

Skin/Eye Contact Low
Mechanical irritation possible.

No known corrosive properties.

Chemical Stability Moderate

Hygroscopic. Absorbs

atmospheric moisture rapidly,

leading to hydrolysis and

concentration errors.

Reactivity Low

Stable under normal

conditions. Incompatible with

strong oxidizing agents.

Personal Protective Equipment (PPE) Requirements
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Select gear based on the quantity handled.

Equipment Specification Rationale

Gloves Nitrile (0.11 mm min)

Standard barrier protection.

Latex is discouraged due to

potential protein

interference/allergies.

Eye Protection Safety Glasses w/ Side Shields

Prevents particulate entry.

Goggles required only if

generating aerosolized clouds

(rare).

Respiratory N95 / P2 Mask

Recommended when weighing

>50 mg of dry powder to

prevent inhalation of fine

particulates.

Body Protection Standard Lab Coat

Cotton/Poly blend. Must be

buttoned to prevent clothing

contamination.

Operational Handling Protocol
Objective: Solubilize and aliquot the peptide while minimizing moisture uptake and freeze-thaw

degradation.

Pre-Handling Preparation (The "Warm-Up")
CRITICAL STEP: Lyophilized peptides are often stored at -20°C. Opening a cold vial in a warm,

humid lab causes immediate condensation inside the vial, ruining the peptide.

Retrieval: Remove the vial from the freezer.

Equilibration: Place the tightly closed vial in a desiccator at Room Temperature (20–25°C).

Duration: Allow 60 minutes for equilibration. Do NOT open until the vial feels warm to the

touch.
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Weighing & Solubilization
Solvent: Water (sterile, deionized) is the primary solvent due to the high polarity of

-alanine residues.

Concentration: Typical stock concentration is 1–10 mg/mL.

Protocol:

Work in a clean, draft-free area (balance enclosure recommended).

Open the equilibrated vial.

Weigh the required amount quickly to minimize atmospheric exposure.

Add solvent.[1] Vortex gently (10–20 seconds).

Note: If the peptide adheres to the walls, brief sonication (15–30 sec) is safe.

Clarification: Inspect for particulates. The solution should be clear and colorless.

Aliquoting & Storage
Never refreeze the bulk stock. Repeated freeze-thaw cycles shear the peptide and introduce

moisture.

Aliquot: Divide the stock solution into single-use volumes (e.g., 50 µL, 100 µL) using low-

binding microcentrifuge tubes.

Flash Freeze: (Optional but recommended) Snap-freeze aliquots in liquid nitrogen or dry

ice/ethanol bath.

Store: -20°C or -80°C.

Workflow Visualization
The following diagram illustrates the critical "Cold Chain" handling process to prevent

degradation.
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Remove from -20°C Equilibrate to RT
(Desiccator, 1 hr)

CRITICAL: Prevent Condensation Weigh Powder
(Quickly)

Add Solvent
(Sterile Water) Clear Solution?

Sonicate
(15-30 sec)No (Cloudy)

Aliquot
(Single Use)

Yes

Store -20°C/-80°CAvoid Freeze-Thaw

Click to download full resolution via product page

Figure 1: Optimal handling workflow to prevent moisture-induced degradation.

Disposal & Spill Management
Small Spills (Powder)

Contain: Do not blow the powder.

Clean: Dampen a paper towel with water (to prevent dust generation) and wipe up the

powder.

Decontaminate: Wipe the surface with 70% Ethanol.

Waste Disposal
Unused Powder/Solution: Although non-hazardous, treat as Chemical Waste (Solid or Liquid)

according to institutional EHS guidelines. Do not dispose of down the drain.

Contaminated PPE/Vials: Dispose of in standard laboratory trash unless contaminated with

other hazardous biologicals/chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Beta-Alanine | C3H7NO2 | CID 239 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Personal Protective Equipment & Handling Guide: H-
beta-Ala-beta-ala-beta-ala-OH]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13415821/docs#personal-protective-equipment-
handling-guide-h-beta-ala-beta-ala-beta-ala-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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